Cas no 1105209-43-5 (2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide)

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide structure
1105209-43-5 structure
Product Name:2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide
CAS No:1105209-43-5
MF:C20H18ClN3O2S
MW:399.893822193146
CID:5794268
PubChem ID:135952648
Update Time:2024-01-14

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide
    • 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-chlorobenzyl)acetamide
    • F5485-0085
    • AKOS024510047
    • 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[(4-chlorophenyl)methyl]acetamide
    • 1105209-43-5
    • Inchi: 1S/C20H18ClN3O2S/c21-16-8-6-14(7-9-16)12-22-18(25)10-17-11-19(26)24-20(23-17)27-13-15-4-2-1-3-5-15/h1-9,11H,10,12-13H2,(H,22,25)(H,23,24,26)
    • InChI Key: IYBAMIFYRHXPNM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(CC1=CC(NC(=N1)SCC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 399.0808257g/mol
  • Monoisotopic Mass: 399.0808257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 95.9Ų

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide Pricemore >>

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